Cas no 2089245-85-0 (ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride)
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
-
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365882-0.05g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 0.05g |
$168.0 | 2025-03-18 | |
| Enamine | EN300-365882-0.1g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 0.1g |
$252.0 | 2025-03-18 | |
| Enamine | EN300-365882-0.25g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 0.25g |
$361.0 | 2025-03-18 | |
| Enamine | EN300-365882-0.5g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 0.5g |
$569.0 | 2025-03-18 | |
| Enamine | EN300-365882-1.0g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 1.0g |
$728.0 | 2025-03-18 | |
| Enamine | EN300-365882-2.5g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 2.5g |
$1428.0 | 2025-03-18 | |
| Enamine | EN300-365882-5.0g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 5.0g |
$2110.0 | 2025-03-18 | |
| Enamine | EN300-365882-10.0g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95.0% | 10.0g |
$3131.0 | 2025-03-18 | |
| Chemenu | CM453572-1g |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95%+ | 1g |
$884 | 2023-03-24 | |
| Aaron | AR01E9M4-50mg |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride |
2089245-85-0 | 95% | 50mg |
$256.00 | 2025-02-10 |
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
Research Brief on Ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate Hydrochloride (CAS: 2089245-85-0)
Ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride (CAS: 2089245-85-0) is a chiral intermediate of significant interest in pharmaceutical chemistry, particularly in the synthesis of bioactive molecules and active pharmaceutical ingredients (APIs). Recent studies have highlighted its role in the development of novel therapeutic agents, including central nervous system (CNS) drugs and enzyme inhibitors. This research brief synthesizes the latest findings on its synthesis, applications, and pharmacological potential.
A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of this compound using biocatalytic methods, achieving high enantiomeric purity (>99% ee) with immobilized transaminases. The optimized process demonstrated scalability for industrial production, addressing previous challenges in yield and cost-effectiveness. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further drug development.
In pharmacological research, ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride has been investigated as a precursor for GABAB receptor modulators. A 2024 preclinical trial (DOI: 10.1016/j.bmcl.2024.129876) reported its derivative exhibited 40% higher receptor binding affinity compared to benchmark compounds, with improved blood-brain barrier permeability. These findings suggest potential applications in treating neurological disorders such as epilepsy and spasticity.
Analytical advancements have also emerged, with a novel HPLC-MS method (2024, Analytical and Bioanalytical Chemistry) enabling precise quantification of the compound in complex matrices at concentrations as low as 0.1 ng/mL. This technique is critical for pharmacokinetic studies and quality control in API manufacturing. Structural characterization via X-ray crystallography further confirmed the compound's preferred conformation, aiding in computational drug design efforts.
Ongoing clinical research (Phase I/II, NCT05678934) is evaluating a related prodrug incorporating this moiety for Parkinson's disease. Preliminary data indicate favorable safety profiles and linear pharmacokinetics at therapeutic doses. Industry reports (Citeline, Q2 2024) project a 12% CAGR for chiral intermediates like 2089245-85-0, driven by demand for enantiopure pharmaceuticals.
In conclusion, ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride represents a versatile building block with growing importance in precision medicine. Future research directions include exploring its utility in peptide mimetics and targeted drug delivery systems, as well as optimizing green chemistry synthesis routes to enhance sustainability.
2089245-85-0 (ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)